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WH-4-023 is recognized in scientific research as a potent and selective small-molecule inhibitor, primarily

targeting the Lck and Src tyrosine kinases [1] [2] [3].

Basic Chemical Properties

Property Specification

CAS Number 837422-57-8 [1] [2] [4]

Molecular Formula C₃₂H₃₆N₆O₄ [1] [2] [4]

Molecular Weight 568.67 g/mol [1] [2] [4]

Physical Form Solid, Powder [1] [2]

Purity >98% [5] [4]

Storage Desiccate at -20°C [1] [2]

Solubility

DMSO: ≥ 46.8 mg/mL (82.30 mM) [2]. Other sources note ≥ 56.9 mg/mL or 25 mg/mL (43.96 mM) [1]

[4].
Ethanol: ≥ 2.42 mg/mL (with gentle warming and ultrasonication) [1].

Water: Insoluble [1].
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Biological Activity & Selectivity Data

WH-4-023 exhibits high potency against its primary targets and demonstrates significant selectivity [2] [5].

Inhibitory Concentration (IC₅₀) Values

Target Kinase / Protein IC₅₀ Value Citation

Lck 2 nM [1] [2] [5]

Src 6 nM [1] [2] [5]

SIK1 (Salt-Inducible Kinase 1) 10 nM [1] [2]

SIK2 (Salt-Inducible Kinase 2) 22 nM [1] [2]

SIK3 (Salt-Inducible Kinase 3) 60 nM [1] [2]

Selectivity Notes:

WH-4-023 shows >300-fold selectivity against kinases p38α and KDR (VEGFR2), highlighting its

specificity [2] [3] [5].
It inhibits other kinases with a threonine residue at the gatekeeper site, such as FGF receptors,

Ephrin receptors, Yes, and BTK [1] [2].
It does not inhibit other members of the AMPK-related kinase subfamily, which have a methionine or

leucine at the gatekeeper site [1] [2].

Detailed Experimental Protocols

The following protocols are adapted from the cited research literature.

Kinase Assay for Lck Inhibition [1]

This section describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to determine WH-4-

023's activity against Lck.
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Prepare Reaction Buffer

Add Components:
- Lck (250 pM)

- Biotinylated Substrate
- ATP (0.5 µM)

- WH-4-023 (varying conc.)

Incubate to allow
phosphorylation reaction

Quench Reaction:
Add EDTA & Detection Reagent

Add Streptavidin-Allophycocyanin
& Anti-Phosphotyrosine Antibody

Read Plate:
Excitation 320 nm

Emission 615 nm & 655 nm

Click to download full resolution via product page

Diagram of the Lck kinase HTRF assay workflow.

Reaction Buffer Preparation: 50 mM HEPES (pH 7.5), 2 mM DTT, 5 mM MnCl₂, 20 mM MgCl₂, 50
mM NaCl, 0.05% BSA [1].

Assay Setup: In the buffer, combine 250 pM Lck, 1.2 µM biotinylated substrate peptide (gastrin), and
0.5 µM ATP. WH-4-023 is added at varying concentrations to determine inhibition [1].

Reaction Quenching: After incubation, stop the reaction by adding 160 µL of a detection reagent
containing 50 mM Tris (pH 7.5), 3 mM EDTA, 100 mM NaCl, 0.05% BSA, and 0.1% Tween-20 [1].
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Detection: Add streptavidin-allophycocyanin (final concentration 0.4 µg/mL) and an anti-

phosphotyrosine antibody (final concentration 0.025 nM) to the quenched reaction [1].
Measurement: Read the assay plate using a fluorometer with excitation at 320 nm and emission

measured at 615 nm and 655 nm. The ratio of emissions is used to calculate kinase activity [1].

Cell-Based Assay in Naive Human Pluripotent Cells [1]

This protocol outlines the use of WH-4-023 in maintaining naive human pluripotent stem cells.

Stock Solution: Prepare a concentrated stock solution of WH-4-023 in DMSO (e.g., 10 mM). For

better solubility, warm the tube at 37°C and use brief ultrasonication [1] [2].
Cell Culture: Maintain naive human pluripotent cells in their appropriate culture medium.

Treatment: Add WH-4-023 to the culture medium at a working concentration of 1 µM [1].
Observation: The addition of WH-4-023, in combination with other inhibitors (PD 0325901, CHIR

99021, SB 590885), supports the self-renewal of naive cells. Withdrawal of WH-4-023 leads to
changes in cell morphology and a decrease in pluripotency marker (OCT4) reporter activity [1].

Known Mechanisms & Functional Effects

WH-4-023 has a dual mechanism of action related to its two main kinase target families:

Lck/Src Inhibition: Lck and Src are cytoplasmic tyrosine kinases critical for signaling in immune cells
like T cells and Natural Killer (NK) cells [1] [2]. Inhibiting these kinases can modulate immune

responses.
SIK Inhibition and Anti-inflammatory Effects: Salt-inducible kinases (SIKs) restrict the formation of

regulatory macrophages. Inhibiting SIKs with WH-4-023 stimulates the production of the anti-
inflammatory cytokine IL-10 and greatly suppresses the secretion of pro-inflammatory cytokines in

response to stimuli like LPS [1] [2].
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Overview of WH-4-023's primary mechanisms and downstream effects.

Practical Application Notes

Solution Preparation: For higher concentrations, warm the DMSO stock solution at 37°C for 10
minutes and/or use an ultrasonic bath [1] [2].

Solution Stability: Stock solutions in DMSO should be sealed and stored at -20°C or below. For best
results, prepare and use solutions on the same day, though they may be stored for several months at

-20°C [1] [2].
Handling: Before opening, allow the vial to reach room temperature after removing it from the freezer

to prevent condensation [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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